![molecular formula C8H16ClNO2 B6191405 {5-oxa-2-azaspiro[3.5]nonan-6-yl}methanol hydrochloride CAS No. 2648948-93-8](/img/no-structure.png)
{5-oxa-2-azaspiro[3.5]nonan-6-yl}methanol hydrochloride
Description
The compound “{5-oxa-2-azaspiro[3.5]nonan-6-yl}methanol hydrochloride” is a chemical compound with a complex structure. It is also known as “(7-azaspiro [3.5]nonan-2-yl)methanol hydrochloride” according to the IUPAC nomenclature .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H15NO2.ClH/c10-5-7-4-9-6-8 (11-7)2-1-3-8/h7,9-10H,1-6H2;1H . This code provides a textual representation of the molecule’s structure. Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 157.21 . It is a powder at room temperature .Safety and Hazards
The compound “{5-oxa-2-azaspiro[3.5]nonan-6-yl}methanol hydrochloride” is classified as dangerous according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{5-oxa-2-azaspiro[3.5]nonan-6-yl}methanol hydrochloride' involves the reaction of 6-hydroxymethyl-5-oxa-2-azaspiro[3.5]nonane with hydrochloric acid.", "Starting Materials": [ "6-hydroxymethyl-5-oxa-2-azaspiro[3.5]nonane", "Hydrochloric acid" ], "Reaction": [ "Add 6-hydroxymethyl-5-oxa-2-azaspiro[3.5]nonane to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to 50-60°C and stir for 2-3 hours", "Cool the reaction mixture to room temperature and filter the precipitate", "Wash the precipitate with cold water and dry under vacuum", "Recrystallize the product from ethanol to obtain '{5-oxa-2-azaspiro[3.5]nonan-6-yl}methanol hydrochloride'" ] } | |
CAS No. |
2648948-93-8 |
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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